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Compound of Interest

Compound Name: Allyl phenoxyacetate

Cat. No.: B160265

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the solubility characteristics of allyl
phenoxyacetate, a key intermediate in various chemical syntheses, including pharmaceuticals
and fragrances. Due to the limited availability of precise quantitative solubility data in publicly
accessible literature, this document compiles qualitative solubility information from various
sources and presents a general experimental framework for its quantitative determination.
Furthermore, a detailed experimental workflow for the synthesis of allyl phenoxyacetate is
provided, along with a visual representation to aid in laboratory application.

Introduction

Allyl phenoxyacetate (CAS No. 7493-74-5) is a versatile organic compound valued for its role
as a building block in the synthesis of more complex molecules. Its utility in drug development
and other fine chemical industries necessitates a thorough understanding of its physical
properties, particularly its solubility in various organic solvents. This property is critical for
reaction kinetics, purification processes, and formulation development. This guide aims to
provide a consolidated resource on the solubility of allyl phenoxyacetate and to furnish
researchers with the necessary protocols to conduct their own detailed solubility assessments.
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Solubility of Allyl Phenoxyacetate

Currently, there is a scarcity of published quantitative data on the solubility of allyl
phenoxyacetate in a wide range of organic solvents. The information available is
predominantly qualitative. The following table summarizes the known solubility characteristics.

ion: Solubility of Allvl Pl

Chemical - Temperature
Solvent Solubility Notes
Formula (°C)
Practically
Water H20 585 mg/L[1] 20 ]
insoluble[2]

General term,
Alcohol R-OH Soluble[1] Not Specified includes ethanol,
methanol, etc.

Chloroform CHCIs Soluble[3] Not Specified -
Dichloromethane  CH2Cl2 Soluble[3] Not Specified -

Ethyl Acetate CaHs0O2 Soluble[3] Not Specified -

Dimethyl

] . A strong, polar
Sulfoxide C2HeOS Soluble[3] Not Specified )
aprotic solvent[4]

(DMSO0)

Acetone Cs3HeO Soluble[3] Not Specified -

Experimental Protocols for Solubility Determination

The following is a general experimental protocol for the gravimetric determination of the
solubility of allyl phenoxyacetate in an organic solvent. This method can be adapted for
various solvents and temperatures.

Objective: To determine the solubility of allyl phenoxyacetate in a specific organic solvent at a
given temperature.

Materials:
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» Allyl phenoxyacetate (high purity)

o Selected organic solvent (analytical grade)

o Temperature-controlled shaker or water bath

e Analytical balance (+ 0.0001 g)

 Vials with airtight caps

» Syringe filters (chemically compatible with the solvent)
o Evaporating dish or watch glass

e Drying oven

Procedure:

e Preparation of Saturated Solution:

[¢]

Add an excess amount of allyl phenoxyacetate to a vial containing a known volume of
the selected organic solvent. The excess solid should be clearly visible.

[¢]

Seal the vial tightly to prevent solvent evaporation.

[¢]

Place the vial in a temperature-controlled shaker or water bath set to the desired
temperature.

[e]

Allow the mixture to equilibrate for a sufficient amount of time (e.g., 24-48 hours) with
continuous agitation to ensure saturation.

o Sample Withdrawal and Filtration:
o Once equilibrium is reached, stop the agitation and allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to
avoid precipitation upon cooling.
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o Immediately filter the solution through a chemically compatible syringe filter into a pre-
weighed evaporating dish. This step is crucial to remove any undissolved solid particles.

e Solvent Evaporation and Mass Determination:

o Place the evaporating dish containing the filtered solution in a drying oven at a
temperature sufficient to evaporate the solvent without decomposing the allyl
phenoxyacetate. The boiling point of allyl phenoxyacetate is high (265-266 °C at
atmospheric pressure), so evaporation of common organic solvents should be
straightforward[5].

o Once the solvent has completely evaporated, allow the evaporating dish to cool to room
temperature in a desiccator to prevent moisture absorption.

o Weigh the evaporating dish with the dried allyl phenoxyacetate residue on an analytical
balance.

» Calculation of Solubility:

o Calculate the mass of the dissolved allyl phenoxyacetate by subtracting the initial mass
of the empty evaporating dish from the final mass.

o The solubility can then be expressed in various units, such as grams per 100 mL of
solvent or moles per liter.

Solubility ( g/200 mL) = (Mass of residue (g) / Volume of aliquot (mL)) x 100

Mandatory Visualization: Synthesis of Allyl
Phenoxyacetate

The following diagram illustrates a common experimental workflow for the synthesis of allyl
phenoxyacetate via the reaction of sodium phenoxyacetate with allyl chloride, a method
described in various patents.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b160265?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

